N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• InChI: InChI=1S/C20H18N2O4S/c23-20(21-15-19-7-4-13-26-19)17-8-10-18(11-9-17)22-27(24,25)14-12-16-5-2-1-3-6-16/h1-14,22H,15H2,(H,21,23)/b14-12+
• InChI Key: XASBCZNCDCINNC-WYMLVPIESA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C20H18N2O4S
• Molecular Weight: 382.4 g/mol

Description

N-(furan-2-ylmethyl)-4-[[(E)-2-phenylethenyl]sulfonylamino]benzamide, also known as Furasulam, is a chemical compound that belongs to the sulfonylurea family. Furasulam has been studied for its potential applications in scientific research, particularly in the field of agriculture.

Scientific Research Applications

Dual Channel Detection and Bio-imaging

A phenoxazine-based fluorescent chemosensor incorporating furan and sulfonamide groups was developed for the discriminative detection of Cd2+ and CN− ions, demonstrating potential in environmental monitoring and bio-imaging applications. This sensor exhibits turn-on fluorescence for Cd2+ detection and a turn-off response for CN−, with high sensitivity and specificity. Furthermore, it has been successfully applied in live cell imaging and zebrafish larvae, indicating its utility in biological research and environmental safety assessments (Ravichandiran et al., 2020).

Anticancer Research

Research on 1,4-naphthoquinone derivatives containing a phenylaminosulfanyl moiety, which shares a structural resemblance with the query compound due to the presence of benzamide and sulfonamide groups, revealed significant cytotoxic activity against various human cancer cell lines. These compounds have shown promising results in inducing apoptosis and arresting the cell cycle, highlighting their potential as therapeutic agents in cancer treatment (Ravichandiran et al., 2019).

Antimalarial and Antiviral Potential

A study on antimalarial sulfonamides explored their utility in COVID-19 drug development, indicating the versatility of sulfonamide-based compounds in addressing both antimalarial and antiviral needs. Theoretical calculations and molecular docking studies support their efficacy, suggesting a broad spectrum of pharmacological applications for sulfonamide derivatives (Fahim & Ismael, 2021).

Synthesis of Furan Derivatives

The efficient synthesis of furyl sulfonamides from furan compounds has been explored, demonstrating methodologies for creating complex molecules that could be pivotal in the development of new materials or pharmaceuticals. These synthetic approaches offer insights into the chemical versatility of furan and sulfonamide functional groups, contributing to advancements in organic synthesis and material science (Padwa et al., 2003).